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  4. 8-diethylamino-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methy l]-1,5,7,9-tetrazabicyclo[4.3
8-diethylamino-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methy l]-1,5,7,9-tetrazabicyclo[4.3 8-diethylamino-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methy l]-1,5,7,9-tetrazabicyclo[4.3
Brand Name: Vulcanchem
CAS No.: 168152-89-4
VCID: VC0062025
InChI: InChI=1S/C26H29N9O/c1-4-9-22-21(24(36)27-25-28-26(31-35(22)25)34(5-2)6-3)16-17-12-14-18(15-13-17)19-10-7-8-11-20(19)23-29-32-33-30-23/h7-8,10-15H,4-6,9,16H2,1-3H3,(H,27,28,31,36)(H,29,30,32,33)
SMILES: CCCC1=C(C(=O)N=C2N1NC(=N2)N(CC)CC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Molecular Formula: C26H29N9O
Molecular Weight: 483.6 g/mol

8-diethylamino-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methy l]-1,5,7,9-tetrazabicyclo[4.3

CAS No.: 168152-89-4

Main Products

VCID: VC0062025

Molecular Formula: C26H29N9O

Molecular Weight: 483.6 g/mol

8-diethylamino-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methy l]-1,5,7,9-tetrazabicyclo[4.3 - 168152-89-4

CAS No. 168152-89-4
Product Name 8-diethylamino-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methy l]-1,5,7,9-tetrazabicyclo[4.3
Molecular Formula C26H29N9O
Molecular Weight 483.6 g/mol
IUPAC Name 2-(diethylamino)-7-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
Standard InChI InChI=1S/C26H29N9O/c1-4-9-22-21(24(36)27-25-28-26(31-35(22)25)34(5-2)6-3)16-17-12-14-18(15-13-17)19-10-7-8-11-20(19)23-29-32-33-30-23/h7-8,10-15H,4-6,9,16H2,1-3H3,(H,27,28,31,36)(H,29,30,32,33)
Standard InChIKey STOJFZHKRSTBNE-UHFFFAOYSA-N
Isomeric SMILES CCCC1=C(C(=O)N=C2N1NC(=N2)N(CC)CC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
SMILES CCCC1=C(C(=O)N=C2N1NC(=N2)N(CC)CC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Canonical SMILES CCCC1=C(C(=O)N=C2N1NC(=N2)N(CC)CC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
PubChem Compound 3074926
Last Modified Nov 09 2021
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